Cas no 1149-99-1 (Illudin S)
Illudin S structure
Product Name:Illudin S
CAS No:1149-99-1
MF:C15H20O4
MW:264.316905021667
MDL:MFCD00870487
CID:165689
PubChem ID:344200
Update Time:2025-04-19
Illudin S Chemical and Physical Properties
Names and Identifiers
-
- Spiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one,2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-,(2'S,3'R,6'R)-
- ILLUDIN S
- LIGHT YELLOW SOLID
- Spiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one,2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-,(2'S,3'R,
- (2'S)-3't,6'c-Dihydroxy-2'r-hydroxymethyl-2',4',6't-trimethyl-2',3'-dihydro-spiro[cyclopropan-1,5'-inden]-7'-on
- (2'S)-3't,6'c-dihydroxy-2'r-hydroxymethyl-2',4',6't-trimethyl-2',3'-dihydro-spiro[cyclopropane-1,5'-inden]-7'-one
- (2'S,3'R,6'R)-2',3'-Dihydro-3',6'-dihydroxy-2'-hydroxymethyl-2',4',6'-trimethylspiro(
- (2'S,3'R,6'R)-2',3'-Dihydro-3',6'-dihydroxy-2'-hydroxymethyl-2',4',6'-trimethylspiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one
- Illudine S
- Lampterol
- Lunamycin
- NSC 400979
- NSC 626369
- BRN 2336420
- Spiro(cyclopropane-1,5'-(5H)inden)-7'(6'H)-one, 2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-, (2'S-(2'alpha,3'beta,6'alpha))-
- LMPR0103590002
- SPIRO(CYCLOPROPANE-1,5'-(5H)INDEN)-7'(6'H)-ONE, 2',3'-DIHYDRO-3',6'-DIHYDROXY-2'-(HYDROXYMETHYL)-2',4',6'-TRIMETHYL-, (2'S,3'R,6'R)-
- LUNAMYCIN (OBSOLETE)
- Sprio(cyclopropane-1,5'-(5H)inden)-7'(6'H)-one, 2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-, (2'S,3'R,6'R)-
- (2'S,3'R,6'R)-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-2',3',6',7'-tetrahydrospiro[cyclopropane-1,5'-inden]-7'-one
- (2'S,3'R,6'R)-2',3'-Dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethylspiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one
- C09688
- CHEBI:5867
- CHEMBL509170
- CCRIS 3540
- (1R,2S,5R)-1,5-dihydroxy-2-(hydroxymethyl)-2,5,7-trimethylspiro[1H-indene-6,1'-cyclopropane]-4-one
- DTXSID601031301
- (-)-1alpha,7beta,12-trihydroxy-2,9-illudadien-8-one
- Q27106920
- HY-125098
- AKOS040745210
- NSC400979
- SCHEMBL1743370
- Spiro[cyclopropane-1, 2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-
- EWJ0GY2H7X
- CS-0089316
- (-)-Illudin S
- NCI60_003751
- (2'S-(2'.ALPHA.,3'.BETA.,6'.ALPHA.))-2',3'-DIHYDRO-3',6'-DIHYDROXY-2'-(HYDROXYMETHYL)-2',4',6'-TRIMETHYLSPIRO(CYCLOPROPANE-1,5'-(5H)INDEN)-7'(6'H)-ONE
- NSC-626369
- AC-36761
- UNII-EWJ0GY2H7X
- 1149-99-1
- EX-A5056
- DR-15978
- NSC-400979
- ILLUDIN S [MI]
- J-003167
- 2',3'-Dihydro-2',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethylspiro(cyclopropane-1,5'-(5H)inden)-7'(6'H)-one
- DDLLIYKVDWPHJI-RDBSUJKOSA-N
- Spiro[cyclopropane-1, 2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-, [2'S-(2'.alpha.,3'.beta.,6'.alpha.)]-
- NSC626369
- Neuro_000256
- 1,5-dihydroxy-2-(hydroxymethyl)-2,5,7-trimethylspiro[1H-indene-6,1'-cyclopropane]-4-one
- 1,5-dihydroxy-2-(hydroxymethyl)-2,5,7-trimethyl-spiro[1H-indene-6,1'-cyclopropane]-4-one
- Spiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one, 2',3'-dihydro-3',6'-dihydroxy-2'-(hydroxymethyl)-2',4',6'-trimethyl-
- NCI60_008311
- (3S,6S,7R)-illudin S
- Illudin S?
- G12803
- DA-64406
- (2a(2)S,3a(2)R,6a(2)R)-2a(2),3a(2)-Dihydro-3a(2),6a(2)-dihydroxy-2a(2)-(hydroxymethyl)-2a(2),4a(2),6a(2)-trimethylspiro[cyclopropane-1,5a(2)-[5H]inden]-7a(2)(6a(2)H)-one
- Illudin S
-
- MDL: MFCD00870487
- Inchi: 1S/C15H20O4/c1-8-10-9(6-13(2,7-16)12(10)18)11(17)14(3,19)15(8)4-5-15/h6,12,16,18-19H,4-5,7H2,1-3H3/t12-,13+,14+/m1/s1
- InChI Key: DDLLIYKVDWPHJI-RDBSUJKOSA-N
- SMILES: O[C@@]1(C)C(C2=C[C@@](C)(CO)[C@@H](C2=C(C)C21CC2)O)=O
Computed Properties
- Exact Mass: 264.13615911g/mol
- Monoisotopic Mass: 264.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 540
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 124-126 ºC
- Boiling Point: 327.55°C (rough estimate)
- Refractive Index: 1.4300 (estimate)
- Solubility: Slightly soluble (5.3 g/l) (25 º C),
Illudin S Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-125098-1mg |
Illudin S |
1149-99-1 | 98.01% | 1mg |
¥3500 | 2024-07-21 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci20442-1mg |
Illudin S |
1149-99-1 | 98% | 1mg |
¥3391.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci20442-5mg |
Illudin S |
1149-99-1 | 98% | 5mg |
¥13049.00 | 2023-09-09 | |
| eNovation Chemicals LLC | Y1106018-5mg |
Illudin S |
1149-99-1 | 95% | 5mg |
$1100 | 2024-07-23 | |
| ChemScence | CS-0089316-1mg |
Illudin S |
1149-99-1 | 98.62% | 1mg |
$530.0 | 2022-04-28 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-391575-1 mg |
Illudin S, |
1149-99-1 | ≥95% | 1mg |
¥2,459.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-391575A-5 mg |
Illudin S, |
1149-99-1 | ≥95% | 5mg |
¥8,627.00 | 2023-07-10 | |
| MedChemExpress | HY-125098-5mg |
Illudin S |
1149-99-1 | 98.01% | 5mg |
¥10200 | 2023-08-31 | |
| BioAustralis | BIA-I1398-1 mg |
Illudin S |
1149-99-1 | >95% by HPLC | 1mg |
$290.00 | 2023-07-10 | |
| BioAustralis | BIA-I1398-5 mg |
Illudin S |
1149-99-1 | >95% by HPLC | 5mg |
$1,015.00 | 2023-07-10 |
Illudin S Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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- 3779-56-4(3',7'-dihydroxy-2'-(hydroxymethyl)-2',4',7'-trimethyl-2',7'-dihydrospiro[cyclopropane-1,5'-inden]-6'(3'H)-one)
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